Cas no 80986-11-4 (Phenol, 3,5-dimethoxy-2-propyl-)
80986-11-4 structure
Product Name:Phenol, 3,5-dimethoxy-2-propyl-
CAS No:80986-11-4
MF:C11H16O3
MW:196.242943763733
CID:704698
PubChem ID:10899557
Update Time:2025-04-19
Phenol, 3,5-dimethoxy-2-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 3,5-dimethoxy-2-propyl-
- 3,5-dimethoxy-2-propylphenol
- KMZWDKAHTYTVLV-UHFFFAOYSA-N
- DTXSID10447649
- SCHEMBL7115040
- 80986-11-4
-
- Inchi: 1S/C11H16O3/c1-4-5-9-10(12)6-8(13-2)7-11(9)14-3/h6-7,12H,4-5H2,1-3H3
- InChI Key: KMZWDKAHTYTVLV-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=C(C=1CCC)O)OC
Computed Properties
- Exact Mass: 196.109944368g/mol
- Monoisotopic Mass: 196.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 38.7Ų
Phenol, 3,5-dimethoxy-2-propyl- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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